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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzoic acid

Cat. No.: B122808

CAS Number: 6705-03-9

This technical guide provides a comprehensive overview of 2-Amino-5-methoxybenzoic acid,
a pivotal chemical intermediate in pharmaceutical and research applications. Tailored for
researchers, scientists, and professionals in drug development, this document details its
chemical properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties

2-Amino-5-methoxybenzoic acid, also known as 5-Methoxyanthranilic acid, is an aromatic
amino acid derivative. Its molecular structure, featuring both an amino and a methoxy group,
imparts unigue solubility and reactivity characteristics that are highly valued in organic
synthesis.[1]

Table 1: Physicochemical Properties of 2-Amino-5-methoxybenzoic acid
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Property Value Reference
CAS Number 6705-03-9 [11[2][3][4]
Molecular Formula CsHoNOs3 [11[2][3]
Molecular Weight 167.16 g/mol [1112]131[5]
Appearance Grey to brown solid [1]

Melting Point 148-152 °C [1]

Purity >97% [1]

InChi Key UMKSAURFQFUULT- (5]

UHFFFAOYSA-N

SMILES String

COclcce(N)e(c1)C(0)=0

Synthesis and Experimental Protocols

The primary synthetic route to 2-Amino-5-methoxybenzoic acid involves the reduction of a

nitro precursor.[6] A common and efficient method is the catalytic hydrogenation of 5-methoxy-

2-nitrobenzoic acid.[5][7]

Experimental Protocol: Synthesis via Catalytic Hydrogenation[5]

Starting Material: 5-Methoxy-2-nitrobenzoic acid (30.0 g, 152.2 mmol)

o Catalyst: 10% Palladium on carbon (Pd/C) (300 mg)

» Solvent: Tetrahydrofuran (THF) (250 mL)

¢ Reaction Conditions: The mixture is stirred under a hydrogen balloon at room temperature

for 18 hours.[5]

o Work-up:

o The catalyst is removed by filtration over Celite.

o The filtrate is concentrated under reduced pressure.
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e Product: 2-Amino-5-methoxybenzoic acid is obtained as a brown solid (25.0 g, 98% yield).

[5]
e Analysis:
o LCMS m/z = 168.1 (M+1), 150.1 (M-17)

o 1H NMR (400 MHz, DMSO-de): & 7.31 (d, J=2.8 Hz, 1H), 6.61 (dd, J=8.8, 3.2 Hz, 1H), 6.44
(d, J=8.8 Hz, 1H), 3.60 (s, 3H)

(S—Methoxy-z—nitrobenzoic acid)

@ Stir 18h at RT —»(Filter over CeliteHConcentrate filtrate 2-Amino-5-methoxybenzoic acid

Click to download full resolution via product page

Synthesis workflow for 2-Amino-5-methoxybenzoic acid.

Applications in Research and Drug Development

2-Amino-5-methoxybenzoic acid is a versatile building block in the synthesis of a wide range

of pharmaceutical compounds and research chemicals.[1][3]

o Pharmaceutical Development: It is a key intermediate in the synthesis of various therapeutic
agents, including anti-inflammatory and anticonvulsant drugs.[8] Notably, it is used in the
production of Alogliptin, a selective inhibitor of dipeptidyl peptidase IV (DPP-1V) for treating
type 2 diabetes, and in the synthesis of quinazolinone derivatives that act as histamine H3

receptor inverse agonists.[4][9][10]
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o Biochemical Research: This compound is utilized in studies investigating enzyme activity and
metabolic pathways.[1] Its derivatives are explored for their potential to modulate
neurotransmitter pathways, particularly histamine Hs receptor activity.[6]

o Material Science: It can be incorporated into polymers to enhance thermal stability and

mechanical properties.[1]

o Cosmetic Industry: Due to potential anti-inflammatory properties, it is being explored for use

in skincare products.[1]
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Key application areas of 2-Amino-5-methoxybenzoic acid.

Safety and Handling

Appropriate safety precautions must be observed when handling 2-Amino-5-methoxybenzoic

acid.

Table 2: GHS Hazard Information
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Hazard Class Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation
Serious Eye Damage/Irritation H319 Causes serious eye irritation

Specific target organ toxicity ] o
] H335 May cause respiratory irritation
(single exposure)

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[11] A dust mask (type N95 or equivalent) is also recommended.

o Handling: Avoid breathing dust and contact with skin and eyes.[12] Use only in a well-
ventilated area.[11] Wash hands thoroughly after handling.[13]

o Storage: Store in a cool (0-8 °C), well-ventilated place and keep the container tightly closed.
[1][11]

o Spills: For minor spills, clean up immediately, avoiding dust generation. For major spills, alert
emergency responders and advise personnel in the area.[12]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[11][14]

This guide summarizes the essential technical information for 2-Amino-5-methoxybenzoic
acid, providing a foundation for its safe and effective use in research and development. For
further details, consult the referenced safety data sheets and technical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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